Cas no 175276-40-1 (5,7-Bis(Trifluoromethyl)-3-Cyanopyrazolo1,5-APyrimidine)

• Product Name: 5,7-Bis(Trifluoromethyl)-3-Cyanopyrazolo1,5-APyrimidine
• CAS No: 175276-40-1
• MF: C₉H₂F₆N₄
• MW: 280.129401683807
• MDL: MFCD00084901
• CID: 135546
• PubChem ID: 2736143
• Update Time: 2025-05-24

5,7-Bis(Trifluoromethyl)-3-Cyanopyrazolo1,5-APyrimidine Chemical and Physical Properties

Names and Identifiers

• 5,7-Bis(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carbonitrile
• 5,7-BIS(TRIFLUOROMETHYL)-3-CYANOPYRAZOLO[1,5-A]PYRIMIDINE
• 5,7-Bis(trifluoromethyl)-3-cyanopyrazolo[1,5-a]-pyrimidine
• 5,7-di(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carbonitrile
• Pyrazolo[1,5-a]pyrimidine-3-carbonitrile,5,7-bis(trifluoromethyl)-
• 5,7-bis(trifluoromethyl)-pyrazolo[1,5-a]pyrimidine-3-carbonitrile
• HMS554F19
• BUTTPARK 94\04-45
• 5,7-Di(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carbonitr
• FT-0619839
• AKOS015853103
• WVNWOBVYCHLPGW-UHFFFAOYSA-N
• 5,7-Bis(trifluoromethyl)-3-cyanopyrazolo(1,5-a)-pyrimidine
• SCHEMBL1008264
• SDCCGMLS-0066134.P001
• DTXSID30371159
• CS-0313673
• A811965
• Pyrazolo[1,5-a]pyrimidine-3-carbonitrile, 5,7-bis(trifluoromethyl)-
• Maybridge1_004529
• W-206216
• MFCD00084901
• PS-7237
• 175276-40-1
• 5,7-Bis(trifluoromethyl)-3-cyanopyrazolo[1,5-a]pyrimidine97%
• 5,7-Bis(trifluoromethyl)-3-cyanopyrazolo[1,5-a]pyrimidine 97%
• DB-044162
• 5,7-Bis(Trifluoromethyl)-3-Cyanopyrazolo1,5-APyrimidine

• MDL： MFCD00084901
• Inchi： 1S/C9H2F6N4/c10-8(11,12)5-1-6(9(13,14)15)19-7(18-5)4(2-16)3-17-19/h1,3H
• InChI Key： WVNWOBVYCHLPGW-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(F)(F)F)=NC2=C(C#N)C=NN12)(F)F

Computed Properties

• Exact Mass: 280.01800
• Monoisotopic Mass: 280.01836505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 54Ų

Experimental Properties

• Melting Point: 75 °C
• PSA: 53.98000
• LogP: 2.63858

5,7-Bis(Trifluoromethyl)-3-Cyanopyrazolo1,5-APyrimidine Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：UN 3439
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Safety Term：S36/37
• Risk Phrases：R20/21/22

Additional information on 5,7-Bis(Trifluoromethyl)-3-Cyanopyrazolo1,5-APyrimidine

5,7-Bis(Trifluoromethyl)-3-Cyanopyrazolo[1,5-a]Pyrimidine: A Comprehensive Overview

The compound 5,7-Bis(Trifluoromethyl)-3-Cyanopyrazolo[1,5-a]Pyrimidine, identified by the CAS Registry Number 175276-40-1, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of pyrazolo[1,5-a]pyrimidines, which are heterocyclic aromatic compounds known for their unique electronic properties and structural versatility. The presence of two trifluoromethyl groups at positions 5 and 7, along with a cyano group at position 3, imparts distinctive chemical characteristics that make this compound a subject of interest in contemporary research.

The synthesis of 5,7-Bis(Trifluoromethyl)-3-Cyanopyrazolo[1,5-a]Pyrimidine involves a series of intricate organic reactions. Researchers have employed various strategies to construct this molecule, including multi-component reactions and microwave-assisted synthesis. The use of trifluoromethyl groups in the structure is particularly noteworthy, as these groups are known to enhance the stability and electronic properties of the molecule. Recent studies have demonstrated that the introduction of these groups can significantly influence the molecule's reactivity and selectivity in catalytic applications.

In terms of applications, 5,7-Bis(Trifluoromethyl)-3-Cyanopyrazolo[1,5-a]Pyrimidine has shown promise in the field of medicinal chemistry. Its unique structure makes it a potential candidate for drug design, particularly in the development of kinase inhibitors and other bioactive molecules. The cyano group at position 3 contributes to hydrogen bonding capabilities, which are crucial for molecular interactions in biological systems. Furthermore, the trifluoromethyl groups enhance lipophilicity, a property that is often desirable in drug candidates for improved bioavailability.

The structural features of this compound also make it an attractive candidate for materials science applications. Its aromaticity and electron-withdrawing groups suggest potential uses in organic electronics and optoelectronic devices. Recent research has explored its role as a building block for constructing advanced materials with tailored electronic properties. For instance, studies have shown that incorporating this compound into polymer frameworks can lead to materials with enhanced conductivity and stability under various environmental conditions.

The study of 5,7-Bis(Trifluoromethyl)-3-Cyanopyrazolo[1,5-a]Pyrimidine has also contributed to our understanding of heterocyclic chemistry. Its synthesis and characterization have provided valuable insights into the reactivity of pyrazolo[1,5-a]pyrimidines under different reaction conditions. Researchers have utilized computational methods to model its electronic structure and predict its reactivity in various chemical environments. These studies have not only advanced our knowledge of this specific compound but also informed broader research efforts in heterocyclic synthesis.

In conclusion, 5,7-Bis(Trifluoromethyl)-3-Cyanopyrazolo[1,5-a]Pyrimidine, with its unique structural features and versatile properties, represents a significant advancement in organic chemistry. Its potential applications span across medicinal chemistry, materials science, and beyond. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in both academic and industrial settings.